Cas no 1820739-56-7 (ethyl[2-(1H-1,2,3-triazol-1-yl)ethyl]amine dihydrochloride)

• Product Name: ethyl[2-(1H-1,2,3-triazol-1-yl)ethyl]amine dihydrochloride
• CAS No: 1820739-56-7
• MF: C₆H₁₂N₄
• MW: 140.186280250549
• CID: 4674185
• Update Time: 2025-06-09

ethyl[2-(1H-1,2,3-triazol-1-yl)ethyl]amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• ethyl[2-(1H-1,2,3-triazol-1-yl)ethyl]amine
• ethyl[2-(1H-1,2,3-triazol-1-yl)ethyl]amine dihydrochloride

• Inchi： 1S/C6H12N4/c1-2-7-3-5-10-6-4-8-9-10/h4,6-7H,2-3,5H2,1H3
• InChI Key： XZLTTZFKHFSKOV-UHFFFAOYSA-N
• SMILES： N(CC)CCN1C=CN=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 85.8
• Topological Polar Surface Area: 42.7

ethyl[2-(1H-1,2,3-triazol-1-yl)ethyl]amine dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on ethyl[2-(1H-1,2,3-triazol-1-yl)ethyl]amine dihydrochloride

Ethyl[2-(1H-1,2,3-Triazol-1-yl)ethyl]amine Dihydrochloride: A Comprehensive Overview

Ethyl[2-(1H-1,2,3-triazol-1-yl)ethyl]amine dihydrochloride (CAS No. 1820739-56-7) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as ethyl[2-(1H-1,2,3-triazol-1-yl)ethyl]amine dihydrochloride, is a derivative of triazole and is characterized by its unique chemical structure and properties. In this article, we will delve into the chemical composition, synthesis methods, biological activities, and potential applications of this compound.

The chemical structure of ethyl[2-(1H-1,2,3-triazol-1-yl)ethyl]amine dihydrochloride consists of an ethylamine moiety linked to a 1,2,3-triazole ring through an ethylene linker. The presence of the triazole ring imparts significant stability and reactivity to the molecule, making it a valuable building block in organic synthesis. The dihydrochloride salt form ensures high solubility in aqueous media, which is crucial for its use in biological assays and pharmaceutical formulations.

Recent advancements in click chemistry have highlighted the importance of 1,2,3-triazoles in the synthesis of complex molecules. The triazole ring is known for its ability to form stable and versatile linkages through copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions. This has led to the widespread use of ethyl[2-(1H-1,2,3-triazol-1-yl)ethyl]amine dihydrochloride as a key intermediate in the development of novel drugs and bioactive compounds.

In terms of synthesis, ethyl[2-(1H-1,2,3-triazol-1-yl)ethyl]amine dihydrochloride can be prepared through a multi-step process involving the reaction of ethylenediamine with propargyl azide followed by treatment with ethyl iodide and subsequent conversion to the dihydrochloride salt. This synthetic route is well-documented in the literature and has been optimized for high yield and purity. The availability of this compound through commercial suppliers has further facilitated its use in research laboratories worldwide.

The biological activities of ethyl[2-(1H-1,2,3-triazol-1-yl)ethyl]amine dihydrochloride have been extensively studied in recent years. One notable application is its use as a scaffold for the development of selective serotonin reuptake inhibitors (SSRIs). SSRIs are a class of antidepressants that work by increasing the levels of serotonin in the brain. The triazole ring in ethyl[2-(1H-1,2,3-triazol-1-yl)ethyl]amine dihydrochloride has been shown to enhance the binding affinity and selectivity for serotonin transporters (SERT), making it a promising lead compound for SSRI drug design.

Furthermore, ethyl[2-(1H-1,2,3-triazol-1-yl)ethyl]amine dihydrochloride has demonstrated potential as an antifungal agent. Studies have shown that compounds containing the triazole moiety are effective against various fungal pathogens due to their ability to disrupt fungal cell wall synthesis. This property makes ethyl[2-(1H-1,2,3-triazol-1-yl)ethyl]amine dihydrochloride a valuable candidate for the development of new antifungal drugs.

In addition to its pharmacological applications, ethyl[2-(1H-1,2,3-triazol-1-yl)ethyl]amine dihydrochloride has found use in materials science. The unique electronic properties of the triazole ring make it suitable for incorporation into functional materials such as polymers and coatings. Recent research has explored the use of triazole-containing compounds in the development of conductive materials and sensors.

The safety profile of ethyl[2-(1H-1,2,3-triazol-1-yl)ethyl]amine dihydrochloride is an important consideration for its practical applications. Toxicological studies have indicated that this compound exhibits low toxicity at therapeutic concentrations. However, as with any chemical compound used in pharmaceutical or industrial settings, proper handling and storage protocols should be followed to ensure safety.

In conclusion, ethyl[2-(1H-1,2,3-triazol-1-y l)ethyl]amine dihydrochloride (CAS No. 1820739-56-7) is a multifaceted compound with a wide range of applications in medicinal chemistry and materials science. Its unique chemical structure and properties make it an attractive candidate for drug discovery and development. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in modern scientific endeavors.